Cas no 53280-20-9 (b-Alanine, N,N-dibutyl-, methylester)

• Product Name: b-Alanine, N,N-dibutyl-, methylester
• CAS No: 53280-20-9
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 373079
• PubChem ID: 104456
• Update Time: 2025-04-19

b-Alanine, N,N-dibutyl-, methylester Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N,N-dibutyl-, methylester
• Methyl N,N-dibutyl-beta-alaninate
• methyl 3-(dibutylamino)propanoate
• AKOS008962866
• methyl N,N-dibutyl-3-amino-propionate
• SCHEMBL8394792
• EINECS 258-460-5
• OTMLJGIEQPAZPI-UHFFFAOYSA-N
• DTXSID50201404
• 53280-20-9
• NS00032704

• Inchi： 1S/C12H25NO2/c1-4-6-9-13(10-7-5-2)11-8-12(14)15-3/h4-11H2,1-3H3
• InChI Key： OTMLJGIEQPAZPI-UHFFFAOYSA-N
• SMILES： O(C)C(CCN(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 215.189
• Monoisotopic Mass: 215.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.907
• Boiling Point: 273.3°Cat760mmHg
• Flash Point: 85.3°C
• Refractive Index: 1.444